Cas no 2227692-63-7 (methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate
• CAS No: 2227692-63-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6104939
• PubChem ID: 165649066
• Update Time: 2025-10-21

methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate
• EN300-1735611
• 2227692-63-7

• Inchi： 1S/C10H13NO3/c1-7-5-8(3-4-11-7)9(12)6-10(13)14-2/h3-5,9,12H,6H2,1-2H3/t9-/m0/s1
• InChI Key： TZHMCZJOEZRREA-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate

Comprehensive Overview of Methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate (CAS No. 2227692-63-7)

The compound methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate (CAS No. 2227692-63-7) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structure, featuring a 2-methylpyridin-4-yl moiety and a hydroxypropanoate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing chiral drugs and asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and safer therapeutics. Methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate aligns with this trend, as its (3S)-configuration is critical for achieving desired pharmacological properties. This compound is often explored in the context of kinase inhibitors and central nervous system (CNS) drug candidates, addressing current research hotspots like neurodegenerative diseases and targeted cancer therapies.

The synthesis of methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate typically involves asymmetric hydrogenation or enzymatic resolution techniques, which are widely discussed in academic and industrial circles. These methods are favored for their efficiency and sustainability, aligning with the growing emphasis on green chemistry and reducing synthetic waste. Users searching for "chiral building blocks for drug discovery" or "sustainable synthesis of hydroxy esters" will find this compound highly relevant.

From a commercial perspective, CAS No. 2227692-63-7 is gaining traction in the custom synthesis and contract research organization (CRO) markets. Its versatility as a pharmaceutical intermediate makes it a sought-after material for companies specializing in preclinical drug development. Additionally, its stability under various conditions ensures compatibility with high-throughput screening and combinatorial chemistry workflows, further enhancing its appeal.

Analytical characterization of methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate is another area of interest. Advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry are routinely employed to confirm its purity and stereochemical integrity. These methods are frequently queried by researchers investigating "quality control of chiral intermediates" or "spectroscopic analysis of pyridine derivatives."

Looking ahead, the applications of methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate are expected to expand into biocatalysis and metabolite synthesis. With the rise of personalized medicine and biologics, this compound could play a pivotal role in designing next-generation therapeutics. Its compatibility with enzyme-mediated transformations positions it as a key player in the evolving landscape of biobased chemistry.

In summary, methyl (3S)-3-hydroxy-3-(2-methylpyridin-4-yl)propanoate (CAS No. 2227692-63-7) represents a convergence of chiral technology, drug discovery, and sustainable synthesis. Its multifaceted utility ensures it remains a focal point for researchers addressing contemporary challenges in medicinal chemistry and industrial applications.